Cas no 80744-85-0 (3-Butenoic acid, 2-amino-3-methyl-, hydrochloride)

• Product name: 3-Butenoic acid, 2-amino-3-methyl-, hydrochloride
• CAS No: 80744-85-0
• MF: C₅H₉NO₂^.HCl
• MW: 151.5914
• CID: 705099
• PubChem ID: 12755838

3-Butenoic acid, 2-amino-3-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-amino-3-methyl-, hydrochloride
• 2-amino-3-methylbut-3-enoic acid,hydrochloride
• 2-Amino-3-methylbut-3-enoic acid--hydrogen chloride (1/1)
• 80744-85-0
• DTXSID30509036

• Inchi： InChI=1S/C5H9NO2.ClH/c1-3(2)4(6)5(7)8;/h4H,1,6H2,2H3,(H,7,8);1H
• InChI Key： CAZJBBFHMUQMGS-UHFFFAOYSA-N
• SMILES： CC(=C)C(C(=O)O)N.Cl

Computed Properties

• Exact Mass: 151.0400063g/mol
• Monoisotopic Mass: 151.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų